Cas no 1804878-45-2 (Methyl 2-cyano-5-methoxypyridine-3-acetate)

• Product Name: Methyl 2-cyano-5-methoxypyridine-3-acetate
• CAS No: 1804878-45-2
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 4802647
• Update Time: 2025-05-19

Methyl 2-cyano-5-methoxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-5-methoxypyridine-3-acetate

• Inchi： 1S/C10H10N2O3/c1-14-8-3-7(4-10(13)15-2)9(5-11)12-6-8/h3,6H,4H2,1-2H3
• InChI Key： ZEVJQBGUILIHAZ-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C#N)C(=C1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• XLogP3: 0.7
• Topological Polar Surface Area: 72.2

Additional information on Methyl 2-cyano-5-methoxypyridine-3-acetate

Comprehensive Overview of Methyl 2-cyano-5-methoxypyridine-3-acetate (CAS No. 1804878-45-2)

Methyl 2-cyano-5-methoxypyridine-3-acetate (CAS No. 1804878-45-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a cyano group and a methoxy substituent on a pyridine ring, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural properties make it invaluable for developing novel therapeutics and crop protection agents, aligning with the growing demand for sustainable and efficient chemical solutions.

The compound's molecular formula, C₁₀H₁₀N₂O₃, highlights its versatility in organic synthesis. Researchers often employ Methyl 2-cyano-5-methoxypyridine-3-acetate in cross-coupling reactions and heterocyclic ring formations, which are critical for constructing complex molecular architectures. Recent studies have explored its role in designing kinase inhibitors and antiviral agents, addressing global health challenges such as drug-resistant infections and emerging viral diseases.

In the context of green chemistry, Methyl 2-cyano-5-methoxypyridine-3-acetate is increasingly studied for its potential in catalyzed reactions and solvent-free syntheses. These advancements resonate with the industry's shift toward environmentally friendly processes, reducing waste and energy consumption. Additionally, its stability under various conditions makes it a reliable candidate for high-throughput screening and combinatorial chemistry, accelerating drug discovery pipelines.

The compound's spectroscopic properties, including NMR and IR signatures, are well-documented, facilitating its identification and purity assessment. Analytical techniques like HPLC and mass spectrometry are commonly used to ensure its quality, meeting stringent regulatory standards for pharmaceutical applications. This rigor is essential for researchers focusing on preclinical development and patentable innovations.

Market trends indicate rising interest in Methyl 2-cyano-5-methoxypyridine-3-acetate due to its applicability in personalized medicine and precision agriculture. As industries prioritize targeted therapies and sustainable pest control, this compound's role is expected to expand. Collaborative efforts between academia and manufacturers are further optimizing its synthesis, reducing costs, and enhancing scalability.

In summary, Methyl 2-cyano-5-methoxypyridine-3-acetate (CAS No. 1804878-45-2) represents a cornerstone in modern synthetic chemistry. Its multifaceted applications, from drug design to agrochemical innovation, underscore its importance in addressing contemporary scientific and industrial challenges. Future research will likely uncover new functionalities, solidifying its position as a critical building block in life sciences and material engineering.